1-(2,5-DiMethoxy-4-i-propylthiophenyl)-2-aMinopropane
1-(2,5-DiMethoxy-4-i-propylthiophenyl)-2-aMinopropane
ALEPH-4 is a homolog of 2,5-dimethoxy-4-methylthioamphetamine (DOT), a substituted amphetamine of the phenethylamine class of abused compounds. It contains an isopropyl group in place of the methyl group extending from the thiol on the amphetamine base structure. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
123643-26-5
VCID:
VC0168542
InChI:
InChI=1S/C14H23NO2S/c1-9(2)18-14-8-12(16-4)11(6-10(3)15)7-13(14)17-5/h7-10H,6,15H2,1-5H3
SMILES:
CC(C)SC1=C(C=C(C(=C1)OC)CC(C)N)OC
Molecular Formula:
C14H23NO2S
Molecular Weight:
269.403
1-(2,5-DiMethoxy-4-i-propylthiophenyl)-2-aMinopropane
CAS No.: 123643-26-5
Main Products
VCID: VC0168542
Molecular Formula: C14H23NO2S
Molecular Weight: 269.403
| CAS No. | 123643-26-5 |
|---|---|
| Product Name | 1-(2,5-DiMethoxy-4-i-propylthiophenyl)-2-aMinopropane |
| Molecular Formula | C14H23NO2S |
| Molecular Weight | 269.403 |
| IUPAC Name | 1-(2,5-dimethoxy-4-propan-2-ylsulfanylphenyl)propan-2-amine |
| Standard InChI | InChI=1S/C14H23NO2S/c1-9(2)18-14-8-12(16-4)11(6-10(3)15)7-13(14)17-5/h7-10H,6,15H2,1-5H3 |
| Standard InChIKey | BCWCXWKCQMBFBQ-UHFFFAOYSA-N |
| SMILES | CC(C)SC1=C(C=C(C(=C1)OC)CC(C)N)OC |
| Appearance | Assay:≥98%A neat solid |
| Description | ALEPH-4 is a homolog of 2,5-dimethoxy-4-methylthioamphetamine (DOT), a substituted amphetamine of the phenethylamine class of abused compounds. It contains an isopropyl group in place of the methyl group extending from the thiol on the amphetamine base structure. This product is intended for forensic and research applications. |
| Synonyms | 2,5-Dimethoxy-4-iso-propylthioamphetamine |
| PubChem Compound | 44350301 |
| Last Modified | Nov 11 2021 |
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